Cas no 2227793-50-0 ((1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
- EN300-1771636
- 2227793-50-0
-
- Inchi: 1S/C12H17NO4/c1-15-10-6-8(9(14)2-3-13)7-11-12(10)17-5-4-16-11/h6-7,9,14H,2-5,13H2,1H3/t9-/m1/s1
- InChI Key: GQNKWFGUULGLHX-SECBINFHSA-N
- SMILES: O1CCOC2C(=CC(=CC1=2)[C@@H](CCN)O)OC
Computed Properties
- Exact Mass: 239.11575802g/mol
- Monoisotopic Mass: 239.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 73.9Ų
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771636-0.05g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-0.1g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-0.25g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-0.5g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-1.0g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1771636-2.5g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-5.0g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1771636-10.0g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1771636-1g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1771636-5g |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol |
2227793-50-0 | 5g |
$4475.0 | 2023-09-20 |
(1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
Introduction to (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol and Its Significance in Modern Chemical Research
The compound with the CAS number 2227793-50-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol, provides a detailed insight into its structural and functional characteristics. This introduction aims to explore the compound's properties, potential applications, and the latest research findings that highlight its importance in contemporary scientific endeavors.
The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a hydroxyl group, and a benzodioxin moiety. The benzodioxin ring system, particularly the 8-methoxy substituent, is known for its role in various biological processes and has been extensively studied for its pharmacological properties. The presence of the (1R) configuration indicates a specific stereochemical arrangement that can significantly influence the compound's interactions with biological targets.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further research. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration.
In the realm of pharmaceutical research, (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol has shown promise as a lead compound for developing novel therapeutic agents. Studies have indicated that it may exhibit bioactivity in several disease models, including neurological disorders and inflammatory conditions. The methoxy-substituted benzodioxin moiety is particularly noteworthy, as it has been associated with potent pharmacological effects in previous studies.
One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers are exploring its use in constructing novel scaffolds that could lead to the discovery of new drugs with improved efficacy and reduced side effects. The amino and hydroxyl groups provide versatile sites for further functionalization, allowing chemists to tailor the molecule to specific biological needs.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets at an atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding experimental efforts and accelerating the drug discovery process.
Furthermore, the environmental impact of synthesizing and using this compound has been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that chemical research remains viable in the long term without compromising environmental standards.
The future directions for research on (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol are promising. Ongoing studies aim to elucidate its full spectrum of bioactivity and explore its potential in treating a wide range of diseases. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield significant breakthroughs in understanding how this molecule can be harnessed for therapeutic purposes.
In conclusion, (1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol represents a compelling subject of study in modern chemical research. Its unique structure and promising bioactivity make it a valuable asset in the quest for new medicines. As research continues to uncover its potential applications, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.
2227793-50-0 ((1R)-3-amino-1-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)